Cas no 62108-68-3 (isobutyl 3-chloropropionate)

isobutyl 3-chloropropionate structure
isobutyl 3-chloropropionate structure
Product Name:isobutyl 3-chloropropionate
CAS No:62108-68-3
MF:C7H13ClO2
MW:164.629921674728
CID:864015
PubChem ID:143871
Update Time:2025-04-19

isobutyl 3-chloropropionate Chemical and Physical Properties

Names and Identifiers

    • isobutyl 3-chloropropionate
    • 2-methylpropyl 3-chloropropanoate
    • 3-Chloropropionic acid, 2-methylpropyl ester
    • Propanoic acid, 3-chloro-, 2-methylpropyl ester
    • Inchi: 1S/C7H13ClO2/c1-6(2)5-10-7(9)3-4-8/h6H,3-5H2,1-2H3
    • InChI Key: NLGHCSSXCMOGKD-UHFFFAOYSA-N
    • SMILES: ClCCC(=O)OCC(C)C

Computed Properties

  • Exact Mass: 164.06049
  • Monoisotopic Mass: 164.0604073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 5
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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